Cas no 40137-11-9 (Diethyl methylsulfonylmethylphosphonate)

• Product Name: Diethyl methylsulfonylmethylphosphonate
• CAS No: 40137-11-9
• MF: C₆H₁₅O₅PS
• MW: 230.21906208992
• MDL: MFCD00181919
• CID: 324469
• PubChem ID: 533797
• Update Time: 2025-06-10

Diethyl methylsulfonylmethylphosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(methylsulfonyl)methyl]-, diethyl ester
• Diethyl methylsulfonylmethylphosphonate
• DIETHYL(METHYLSULFONYLMETHYL)PHOSPHONATE
• MFCD00181919
• 40137-11-9
• SY047767
• Diethyl ((methylsulfonyl)methyl)phosphonate
• SCHEMBL159202
• EN300-321453
• diethyl (methanesulfonylmethyl)phosphonate
• diethyl[(methylsulfonyl)methyl]phosphonate
• W16240
• Methylsulfonylmethylphosphonic acid, diethyl ester
• AKOS025286339
• CS-0046853
• FT-0697101
• A905433
• diethyl [(methylsulfonyl)methyl]phosphonate
• methanesulfonylmethyl-phosphonic acid diethyl ester
• Diethyl (methylsulfonyl)methylphosphonate #
• 1-[ethoxy(methylsulfonylmethyl)phosphoryl]oxyethane
• Diethyl((methylsulfonyl)methyl)phosphonate
• AS-70402
• DIETHYL METHANESULFONYLMETHYLPHOSPHONATE
• DB-208482

• MDL： MFCD00181919
• Inchi： 1S/C6H15O5PS/c1-4-10-12(7,11-5-2)6-13(3,8)9/h4-6H2,1-3H3
• InChI Key： DFCKGLGTOXDULU-UHFFFAOYSA-N
• SMILES： S(C)(CP(=O)(OCC)OCC)(=O)=O

Computed Properties

• Exact Mass: 230.03778175g/mol
• Monoisotopic Mass: 230.03778175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Melting Point: 93-95°C

Additional information on Diethyl methylsulfonylmethylphosphonate

Diethyl methylsulfonylmethylphosphonate (CAS No. 40137-11-9): A Comprehensive Overview

Diethyl methylsulfonylmethylphosphonate, identified by the CAS registry number 40137-11-9, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, often abbreviated as DMSMP, belongs to the class of organophosphorus compounds and is widely recognized for its unique chemical properties and versatile applications. The molecule consists of a phosphonate group attached to a methylsulfonyl group, which contributes to its distinctive reactivity and functionality.

The structure of Diethyl methylsulfonylmethylphosphonate is characterized by a central phosphorus atom bonded to two ethoxy groups, a methyl group, and a sulfonyl group. This arrangement imparts the compound with both nucleophilic and electrophilic properties, making it highly reactive in various chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the pharmaceutical industry.

In terms of physical properties, DMSMP is typically a colorless liquid with a moderate boiling point, making it suitable for use in both laboratory and industrial settings. Its solubility in organic solvents is relatively high, which facilitates its use in various organic reactions. The compound is also known for its stability under normal storage conditions, provided it is protected from moisture and light.

One of the most notable applications of Diethyl methylsulfonylmethylphosphonate is in the field of agrochemicals. It serves as an effective intermediate in the synthesis of herbicides and insecticides, contributing to crop protection and yield enhancement. Recent advancements in green chemistry have further explored its role in developing eco-friendly pesticides with reduced environmental impact.

Beyond agriculture, DMSMP has found applications in materials science, particularly in the development of flame-retardant materials. Its ability to form stable phosphorus-containing polymers makes it a valuable component in the synthesis of high-performance materials for aerospace and electronics industries.

The latest research on Diethyl methylsulfonylmethylphosphonate has focused on its potential as a building block for advanced materials such as stimuli-responsive polymers and nanocomposites. Scientists have demonstrated its ability to impart unique mechanical and thermal properties to polymer matrices, opening new avenues for its application in cutting-edge technologies.

In conclusion, Diethyl methylsulfonylmethylphosphonate (CAS No. 40137-11-9) stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical structure and reactivity continue to drive innovative research, positioning it as a key player in the development of next-generation materials and chemicals.